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Compound of Interest

Compound Name: N-Furfurylformamide

CAS No.: 72693-10-8

Cat. No.: B036482 Get Quote

CAS: 72693-10-8 | Formula: C₆H₇NO₂ | Synonyms: N-(2-Furanylmethyl)formamide[1]

Part 1: Chemical Identity & Hazard Assessment
Before initiating any disposal procedure, you must validate the chemical identity and

understand its specific reactivity profile. N-Furfurylformamide combines a furan ring with an

amide group, creating distinct stability and toxicity challenges.

Physical & Chemical Properties
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Property Value Operational Implication

State Liquid (Viscous)
Requires leak-proof secondary

containment during transport.

Flash Point ~140.9°C (285.6°F)

Combustible (Class IIIB). Not

regulated as "Flammable" for

transport, but will burn if

heated.

Boiling Point ~309°C

Low volatility reduces

inhalation risk unless

aerosolized or heated.

Solubility Soluble in organics

Compatible with standard

organic waste streams (non-

halogenated).

Reactivity Amide/Furan hybrid

Incompatible with Strong

Oxidizers. Risk of violent

reaction.[2]

GHS Hazard Classification (Critical for Labeling)
The primary risks driving the disposal protocol are acute toxicity and irreversible eye damage.

H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[3]

H315: Causes skin irritation.[3][4]

H318:Causes serious eye damage. (Requires face shield during pouring/waste transfer).[5]

H335: May cause respiratory irritation.[3][4][5][6]

Part 2: Pre-Disposal Segregation & Handling
Core Directive: Never commingle N-Furfurylformamide with incompatible waste streams. The

furan ring is electron-rich and susceptible to rapid, exothermic oxidation.
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Waste Stream Segregation
Do NOT Mix With: Nitric acid, perchlorates, permanganates, or peroxides.[7] The amide

linkage can hydrolyze in strong acids/bases, releasing heat and potentially toxic fumes, while

the furan ring can polymerize or oxidize violently.

Acceptable Mixtures: Non-halogenated organic solvents (e.g., Acetone, Methanol, Ethyl

Acetate).

Personal Protective Equipment (PPE) Matrix
Body Part Requirement Rationale

Eyes/Face
Chemical Splash Goggles +

Face Shield

H318 Risk: Splash contact can

cause permanent corneal

damage. Safety glasses are

insufficient for liquid transfer.

Hands
Nitrile or Butyl Rubber (Double

Gloved)

Prevents dermal absorption

(H312). Change gloves

immediately upon splash.

Respiratory Fume Hood (Mandatory)
Prevents inhalation of aerosols

(H332/H335).

Part 3: Disposal Protocols
The only validated method for the ultimate destruction of N-Furfurylformamide is high-

temperature incineration. The goal is to thermally decompose the furan ring and oxidize the

amide nitrogen to nitrogen oxides (

), which are then captured by scrubbers.

Protocol A: Liquid Waste (Pure or Solution)
Objective: Prepare liquid waste for commercial incineration.

Container Selection: Use a chemically resistant HDPE or glass container. Ensure the cap

has a chemically resistant liner (PTFE).
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Labeling: Attach a hazardous waste label immediately.

Constituents: "N-Furfurylformamide, [Solvent Name]"

Hazard Checkboxes: Toxic, Irritant.[3][4][8]

Transfer: Pour waste slowly inside a certified chemical fume hood. Do not fill >90% capacity

to allow for thermal expansion.

Storage: Store in a "Flammable/Solvent" safety cabinet until pickup.

Disposal Path: Ship to a TSDF (Treatment, Storage, and Disposal Facility) approved for

incineration (Code: INCIN).

Protocol B: Solid Waste (Contaminated Debris)
Objective: Safe disposal of gloves, wipes, and pipette tips.

Collection: Place all contaminated solids into a clear, 6-mil polyethylene bag.

Double Bagging: Seal the first bag and place it inside a second bag to prevent diffusive

leakage.

Labeling: "Debris contaminated with N-Furfurylformamide (Toxic/Irritant)."

Disposal Path: Designate for Incineration Only. Do not landfill.[2]

Protocol C: Spill Cleanup Workflow
Immediate Action: If a spill occurs (>100 mL), evacuate the immediate area to allow aerosols to

settle.
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Spill Detected

Assess Volume & Location
(>100mL or confined space?)

Evacuate Lab
Call EHS/Hazmat

Major Spill

Don PPE:
Goggles, Face Shield,

Double Nitrile Gloves, Lab Coat

Minor Spill

Contain Spill
Use absorbent boom/pillows

Apply Absorbent
(Vermiculite or Universal Pad)

Collect into
Sealable Bag/Container

Decontaminate Surface
(Soap & Water Wash)

Label as Hazardous Waste
(Trace Contamination)

Click to download full resolution via product page

Figure 1: Decision logic for immediate spill response. Note that major spills require professional

Hazmat intervention due to inhalation risks.
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Part 4: Regulatory Compliance (US Focus)
RCRA Waste Classification
N-Furfurylformamide is not a P-listed or U-listed acute hazardous waste under 40 CFR

261.33. However, the generator must determine if it exhibits characteristic hazards.

Characteristic Status Determination

Ignitability (D001) Unlikely

Flash point > 60°C (140°F).

Does not meet D001 definition

unless mixed with flammable

solvents.

Corrosivity (D002) Negative
pH is typically neutral; not

aqueous corrosive.

Reactivity (D003) Negative
Stable under normal conditions

(unless mixed with oxidizers).

Toxicity (D004-D043) Check
Not a specific TC constituent,

but exhibits acute toxicity.

Operational Rule: Even if it does not carry a specific RCRA code, it must be managed as Non-

RCRA Regulated Chemical Waste (often coded as "0000" or state-specific codes) and must be

incinerated due to its toxicity and environmental persistence.

Part 5: Waste Flow Decision Tree
Use this logic flow to categorize your waste streams correctly.

N-Furfurylformamide
Waste Physical State?

Liquid

Solid (Debris)

Is it mixed with
Halogenated Solvents?

Stream C:
Solid Hazardous Waste

(Incineration)

Stream A:
Non-Halogenated Organic

(Incineration)
No (e.g. Acetone)

Stream B:
Halogenated Organic

(High Temp Incineration)

Yes (e.g. DCM)
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Figure 2: Waste stream categorization logic. Segregation from halogenated solvents is

preferred to reduce incineration costs and environmental impact, though both ultimately require

thermal destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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